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Compound of Interest

Compound Name:
Bis(o-cresyl) p-Cresyl Phosphate-

d7

Cat. No.: B15599793 Get Quote

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) is

publicly available for Bis(o-cresyl) p-Cresyl Phosphate-d7. This document has been

compiled using data from the safety data sheets of structurally similar, non-deuterated tricresyl

phosphate (TCP) isomers. The information provided herein should be used as a guideline for

handling the deuterated compound, with the understanding that the toxicological and reactivity

profiles may differ. This compound is intended for laboratory research use only and is not for

human or veterinary use.[1]

Chemical and Physical Properties
Bis(o-cresyl) p-Cresyl Phosphate-d7 is a deuterated stable isotope of a tricresyl phosphate

isomer. While specific data for the deuterated compound is limited, the properties of the non-

deuterated tricresyl phosphate isomers provide a useful reference.

Table 1: Chemical Identification of Bis(o-cresyl) p-Cresyl Phosphate-d7 and Related

Compounds
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Property
Bis(o-cresyl) p-
Cresyl Phosphate-
d7

Tricresyl
Phosphate (mixed
isomers)

Tri-o-cresyl
phosphate

Molecular Formula C₂₁H₁₄D₇O₄P[1] C₂₁H₂₁O₄P C₂₁H₂₁O₄P

Molecular Weight 375.41 g/mol [1] 368.37 g/mol [2] 368.37 g/mol

CAS Number
77342-19-9

(Unlabelled)[1]
1330-78-5 78-30-8

Synonyms

Phosphoric Acid

Bis(2-methylphenyl) 4-

Methylphenyl Ester-

d7[1]

Tritolyl phosphate

Phosphoric acid,

tris(2-methylphenyl)

ester

Table 2: Physical and Chemical Properties of Tricresyl Phosphate Isomers
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Property Value Isomer/Conditions

Appearance
Colorless to pale yellow,

odorless liquid or solid[3]
Mixed isomers

Boiling Point
>300°C at atmospheric

pressure[4]
Mixed isomers

265°C at 10 mmHg[5] Mixed isomers

410°C[6] Tri-o-cresyl phosphate

Melting Point -30°C (pour point)[4] Mixed isomers

-40°C[7] Mixed isomers

Flash Point 225°C[6] Tri-o-cresyl phosphate

240°C[8] Mixed isomers

Density 1.143 g/cm³ at 25°C Mixed isomers

1.162 g/mL at 25°C[8] Mixed isomers

Vapor Pressure 0.2 x 10⁻² Pa at 25°C[6] Tri-o-cresyl phosphate

Water Solubility Insoluble[7] Mixed isomers

0.2 g/100ml at 25°C[8] Mixed isomers

Log Kow 6.3[6] Tri-o-cresyl phosphate

Toxicological Information
The toxicity of tricresyl phosphate is highly dependent on the specific isomer, with the ortho-

isomer being the most toxic.[9] The primary health concern associated with tricresyl phosphate,

particularly the ortho-isomer, is organophosphate-induced delayed neuropathy (OPIDN).[9]

Table 3: Acute Toxicity Data for Tricresyl Phosphate
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Route of Exposure Species LD50 Value Isomer

Oral Rat 15750 mg/kg[5] Mixed isomers

Oral Rat > 20000 mg/kg[10] Mixed isomers

Oral Mouse 3900 mg/kg[10] Mixed isomers

Oral Mammal 400 mg/kg[6] Tri-o-cresyl phosphate

Dermal Rabbit 3700 mg/kg[5] Mixed isomers

Dermal Rabbit > 10000 mg/kg[10] Mixed isomers

Chronic Effects:

Neurotoxicity: The ortho-isomer of tricresyl phosphate is a known neurotoxin that can cause

delayed and potentially irreversible nerve damage.[11]

Reproductive Toxicity: The ortho-isomer has been shown to have adverse effects on male

fertility in animal studies.[11]

Occupational Exposure Limits
Table 4: Occupational Exposure Limits for Tricresyl Phosphate (as Tri-o-cresyl Phosphate)

Organization Limit Value (8-hour TWA)

OSHA (PEL) 0.1 mg/m³[12]

NIOSH (REL) 0.1 mg/m³[12]

ACGIH (TLV) 0.1 mg/m³[12]

Experimental Protocols and Handling Procedures
Given the hazardous nature of tricresyl phosphate isomers, strict adherence to safety protocols

is mandatory when handling Bis(o-cresyl) p-Cresyl Phosphate-d7.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted to determine the appropriate level of PPE. The

following diagram outlines a general workflow for PPE selection.

Personal Protective Equipment (PPE) Selection Workflow

Hazard Assessment

PPE Selection

Action

Start: Assess Task and Potential Exposures

Inhalation Risk?

Skin Contact Risk?

No

Select appropriate respirator (e.g., NIOSH-approved)

Yes

Eye Splash Risk?

No

Wear impervious gloves (e.g., neoprene)

Yes

Wear protective clothing (lab coat, apron)

Yes

Wear chemical safety goggles

Yes

Proceed with Experiment

No

Consider face shield for splash hazard

High Splash Risk

Low Splash Risk
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Click to download full resolution via product page

Caption: PPE selection workflow based on hazard assessment.

Handling and Storage
Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[11] Avoid

inhalation of vapors or mists and prevent contact with skin, eyes, and clothing.[6] Do not eat,

drink, or smoke in the handling area.[11]

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[11] Keep away

from incompatible materials such as strong oxidizing agents.[6]

Spill Response
In the event of a spill, follow these procedures:
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Chemical Spill Response Workflow

Initial Response

Containment and Cleanup

Decontamination and Disposal

Spill Occurs

Evacuate Immediate Area

Notify Supervisor and Safety Officer

Don Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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First Aid Measures
The following diagram outlines the appropriate first aid response in case of exposure.

First Aid Procedures for Exposure

Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing

Eye Contact

Rinse Eyes with Water for 15 minutes

Ingestion

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Wash Skin with Soap and Water

Click to download full resolution via product page

Caption: First aid measures following different routes of exposure.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local regulations.

[11] This material may be considered a hazardous waste.[5]
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Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[2]

Hazards from Combustion: May produce toxic fumes of carbon monoxide, carbon dioxide,

and phosphorus oxides when heated to decomposition.[5]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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